![molecular formula C21H18F2N2O2 B2595453 (1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone CAS No. 2210139-54-9](/img/structure/B2595453.png)
(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone
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Description
(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone is a useful research compound. Its molecular formula is C21H18F2N2O2 and its molecular weight is 368.384. The purity is usually 95%.
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Scientific Research Applications
Metabolic Pathways and Bioactivation
One study explored the metabolism of strained rings in compounds similar to "(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone", focusing on glutathione S-transferase–catalyzed formation of a glutathione-conjugated spiro-azetidine without prior bioactivation. This research highlighted an unusual pathway involving direct conjugation without cytochrome P450–catalyzed activation, showcasing the compound's involvement in novel metabolic pathways (Li et al., 2019).
Antimicrobial Properties
Another study synthesized novel derivatives and evaluated their antimicrobial activity. This demonstrates the compound's utility in creating new antimicrobial agents, which could contribute to the development of treatments for various infections (Sunitha et al., 2017).
Synthetic Chemistry Applications
Research on 5‐Oxa‐2,6‐diazaspiro[3.4]octan‐1‐one derivatives from the [3 + 2] cycloaddition of methylenelactams with nitrones demonstrated the compound's relevance in synthetic organic chemistry, enabling the creation of complex molecular structures with potential pharmacological uses (Chiaroni et al., 2000).
Photostability and Fluorescent Properties
The design of monoazo disperse dyes incorporating phenyl(1H-benzoimidazol-5-yl)methanone as an inbuilt photostabilizing unit underscores the compound's significance in materials science, particularly in developing stable, fluorescent dyes with applications in imaging and sensing technologies (Jadhav et al., 2018).
Properties
IUPAC Name |
(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-(3-phenyl-2,1-benzoxazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F2N2O2/c22-21(23)13-20(21)8-10-25(11-9-20)19(26)15-6-7-17-16(12-15)18(27-24-17)14-4-2-1-3-5-14/h1-7,12H,8-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJWPTARAWWGMHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12CC2(F)F)C(=O)C3=CC4=C(ON=C4C=C3)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.